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Compound of Interest

Compound Name: Acetic acid, dicyclohexylethoxy-
CAS No.: 101726-03-8

Cat. No.: B15342681

Get Quote

Executive Summary & Compound Identification[1]

[2]

Acetic acid, dicyclohexylethoxy- (CAS: 101726-03-8), formally identified as 2,2-dicyclohexyl-
2-ethoxyacetic acid, represents a class of highly lipophilic, sterically hindered carboxylic acids.

[1][2] Structurally, it consists of a quaternary alpha-carbon substituted with two cyclohexyl rings,
an ethoxy group, and a carboxylic acid moiety.[1][2]

This specific molecular architecture—combining significant hydrophobic bulk (dicyclohexyl) with
a polar ionizable head group—yplaces it in a challenging physicochemical space often
described as "grease ball" or "brick dust" depending on its solid-state properties.[1][2] In drug
development, such motifs are frequently encountered as intermediates in the synthesis of
anticholinergics (e.g., analogs of dicyclomine) or as model naphthenic acids in environmental
toxicology.[1][2]
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This guide provides a definitive technical framework for characterizing the solubility and
lipophilicity of this compound, synthesizing surrogate data from close structural analogs (e.g.,
dicyclohexylacetic acid) with rigorous experimental protocols.[1][2]

Physicochemical Profile

The following data summarizes the physicochemical landscape of 2,2-dicyclohexyl-2-
ethoxyacetic acid. Due to the scarcity of direct experimental literature for this specific CAS,
values are derived from high-fidelity structural analogs (Dicyclohexylacetic acid, DCHA) and
guantitative structure-property relationship (QSPR) models.[1][2]

Table 1: Physicochemical Properties Matrix[1][2][3]
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Property

Value /| Range

Confidence

Mechanistic Insight

Molecular Formula

C16H2803

Exact

MW: 268.39 g/mol

LogP (Oct/Wat)

46-4.8

High

Driven by the two
lipophilic cyclohexyl
rings.[1][2]
Comparable to DCHA
(Exp LogP 4.71).

LogD (pH 7.4)

1.0-15

Medium

At pH 7.4, the acid is
ionized (COO"),
significantly reducing
apparent lipophilicity,
though ion-pairing

may occur.[1][2]

pKa (Acidic)

3.5-4.0

High

The

-ethoxy group is
electron-withdrawing
(inductive effect),
likely lowering the pKa
relative to acetic acid
(4.76).[1][2]

Aqueous Solubility

< 0.2 mg/mL

High

"Sparingly soluble."[1]
[2] The hydrophobic
bulk overwhelms the
polar carboxyl group
in the unionized state.

[1](2]

Organic Solubility

High

High

Soluble in DCM,
Toluene, DMSO, and
Ethanol.[1][2]

H-Bond Donors

1 (COOH)

Exact

Critical for crystal

lattice energy.[1][2]
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The ether oxygen

adds a weak acceptor
H-Bond Acceptors 3 (COOH, Ether) Exact site, potentially aiding

solubility in H-bond

donor solvents.[1][2]

Structural Impact on Solubility

The presence of the ethoxy group at the alpha position creates a quaternary center.[1][2] This
steric crowding has two competing effects:

» Disrupted Crystal Packing: Unlike Dicyclohexylacetic acid, the ethoxy substituent prevents
efficient planar stacking, potentially lowering the melting point and increasing solubility
relative to the non-ethoxylated analog.[1][2]

» Hydrophobic Shielding: The ethyl chain adds lipophilicity, countering the solvation benefit of
the ether oxygen.[1][2]

Solubility & Lipophilicity Behavior[1][2]
The pH-Dependent Solubility Profile

As a carboxylic acid, the solubility of 2,2-dicyclohexyl-2-ethoxyacetic acid is strictly pH-
dependent.[1][2]

e pH < pKa (pH 1-3): The compound exists in its neutral, unionized form (

).[1][2] Solubility is at its intrinsic minimum (
), governed by the high lattice energy and hydrophobicity.[1][2]

e pH > pKa (pH 6-8): The compound deprotonates to the anion (

).[1][2] Solubility increases exponentially according to the Henderson-Hasselbalch
relationship.[1][2] However, due to the high lipophilicity of the anion, it may form micelles or
aggregates rather than a true solution at high concentrations.[1][2]
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Visualization: Theoretical Solubility & Aggregation
Pathway

The following diagram illustrates the transition from solid state to solution, highlighting the
critical "Aggregation Zone" often missed in standard assays.
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Figure 1: Solubility pathway showing the risk of micelle formation for lipophilic anions.[1][2]

Experimental Methodologies

To rigorously determine the properties of this compound, standard "shake-flask" methods are
often insufficient due to its low aqueous solubility and potential for emulsion formation.[1][2]
The following protocols are engineered for high-lipophilicity acids.

Protocol A: Potentiometric pKa Determination
(Cosolvent Method)

Direct titration in water is impossible due to precipitation.[1][2] A cosolvent system
(Methanol/Water) is required.[1][2]

Reagents:

e 0.1 M KOH and 0.1 M HCI standardized titrants.[1][2]
o HPLC-grade Methanol (MeOH).[1][2]

e 0.15 M KCI (lonic Strength Adjuster).[1][2]

Workflow:
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e Preparation: Dissolve ~5 mg of compound in varying ratios of MeOH:Water (e.g., 30%, 40%,
50%, 60% MeOH v/v). Ensure the final concentration is ~1 mM.

« Titration: Perform acid-base titration under inert gas (

) purge to prevent carbonate formation.

o Data Analysis: Determine the apparent pKa (

) at each methanol percentage.

o Extrapolation: Plot

vs. % Methanol (Yasuda-Shedlovsky plot). Extrapolate to 0% MeOH to obtain the aqueous
pKa.[1][2]

Why this works: The linear relationship between solvent dielectric constant and pKa allows

accurate prediction of aqueous acidity for insoluble compounds.[1][2]

Protocol B: Lipophilicity (LogP/LogD) via Micro-Shake
Flask

For a LogP > 4, standard shake-flask methods suffer from phase separation issues.[1][2] We
utilize a pre-saturated miniaturized shake-flask method with HPLC quantification.[1][2]

Workflow:

e Phase Saturation: Pre-saturate 1-Octanol with water and Water (phosphate buffer pH 7.[1]
[2]4) with octanol for 24 hours.

» Dissolution: Dissolve compound in the pre-saturated Octanol phase (Stock solution).

o Equilibration:
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o Mix Stock Octanol and Pre-saturated Buffer in ratios of 1:1, 1:10, and 1:50 (to account for
high LogP).

o Vortex for 60 minutes; Centrifuge at 3000g for 30 minutes to break emulsions.
e Quantification:
o Analyze both phases using HPLC-UV (210 nm) or LC-MS.[1][2]

o Note: For LogP > 4, the concentration in water will be near the limit of detection (LOD).[1]
[2] Use LC-MS for the aqueous phase.[1][2]

e Calculation:

Protocol C: Kinetic Solubility (Nephelometry)

Used for rapid screening during lead optimization.[1][2]
Workflow:

e Prepare a 10 mM stock solution in DMSO.[1][2]

Spike into pH 7.4 phosphate buffer to final concentrations of 1, 3, 10, 30, 100

Incubate for 90 minutes.

Measure light scattering (nephelometry) or absorbance at 620 nm (turbidimetry).[1][2]

Result: The concentration at which turbidity spikes is the "Kinetic Solubility Limit."[1][2]

Implications for Drug Development[1][2]
Blood-Brain Barrier (BBB) Permeability

With a LogP ~4.7 and low molecular weight (268 Da), this compound possesses high passive
permeability.[1][2] It will readily cross the BBB.[1][2] HoweVver, as an acid (pKa ~4), it will be
99.9% ionized at physiological pH (7.4), which limits passive diffusion unless a specific
transport mechanism is involved or the "ion-pair” partition hypothesis applies.[1][2]
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» Risk: High non-specific binding to brain tissue lipids.[1][2]

Plasma Protein Binding (PPB)

Lipophilic acids (like Ibuprofen, Naproxen, and this compound) exhibit extensive plasma protein
binding (>98%), primarily to Albumin (Site 11).[1][2]

e Impact: Low free fraction (
), requiring high total doses to achieve therapeutic free concentrations.[1][2]

Formulation Strategy

o Salt Formation: Attempt to form salts with counter-ions like Tromethamine (Tris) or
Meglumine to improve dissolution rates.[1][2] Sodium salts may be hygroscopic or form gels
(common with lipophilic soaps).[1][2]

o SEDDS: Self-Emulsifying Drug Delivery Systems (Lipid-based formulations) are the ideal
vehicle for this compound class to bypass dissolution rate-limited absorption.[1][2]

Experimental Workflow Diagram

The following diagram outlines the decision tree for characterizing this specific compound,
handling its low solubility.
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Figure 2: Decision tree for physicochemical characterization of lipophilic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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 To cite this document: BenchChem. [Technical Guide: "Acetic acid, dicyclohexylethoxy-"
Solubility & Lipophilicity Profiling[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15342681/docs#technical-guide-acetic-acid-
dicyclohexylethoxy-solubility-lipophilicity-profiling-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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